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Compound of Interest

Compound Name: C.I. Acid Violet 48

Cat. No.: B1624508 Get Quote

An In-depth Technical Guide to C.I. Acid Violet 48

This technical guide provides a comprehensive overview of the discovery, history, chemical

properties, and synthesis of C.I. Acid Violet 48. It is intended for researchers, scientists, and

drug development professionals who require detailed technical information about this

compound.

Chemical and Physical Properties
C.I. Acid Violet 48 is a synthetic acid dye belonging to the anthraquinone class.[1][2][3] It is

primarily used in the textile industry for dyeing protein fibers such as wool and silk, as well as

polyamide fibers.[2][4][5]
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Property Value Reference

C.I. Name Acid Violet 48 [6]

CAS Registry Number 12220-51-8, 72243-90-4 [3][7]

Molecular Formula
C₃₇H₃₈N₂Na₂O₉S₂ or

C₃₇H₃₉N₂NaO₆S
[1][2]

Molecular Weight 764.82 g/mol or 662.77 g/mol [1][2]

Appearance Dark reddish-brown powder [2][4]

λmax 592 nm (in water) [2][4]

Solubility in Water 8 g/L at 20 °C, 80 g/L at 90 °C [2][8]

IUPAC Name

disodium;3-[[4-amino-9,10-

dioxo-3-[2-sulfonato-4-(2,4,4-

trimethylpentan-2-

yl)phenoxy]anthracen-1-

yl]amino]-2,4,6-

trimethylbenzenesulfonate

[7][9]

Synthesis
The synthesis of C.I. Acid Violet 48 is a multi-step process that involves the condensation of 1-

amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (also known as bromamine

acid) with two different aromatic compounds, followed by sulfonation.[1][2][4][10][11]

Experimental Protocol for Synthesis
The following is a generalized experimental protocol based on the described manufacturing

methods:[2][4][10][11]

First Condensation: 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid is

reacted with 2,4,6-trimethylaniline in an aqueous medium. The reaction is typically carried

out in the presence of a copper catalyst and an acid-binding agent, such as sodium

carbonate, to neutralize the hydrobromic acid formed during the reaction. The mixture is

heated to facilitate the condensation reaction.
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Second Condensation: The intermediate product from the first condensation is then reacted

with 4-tert-octylphenol. This second condensation is also typically performed at an elevated

temperature.

Sulfonation: The resulting diarylaminoanthraquinone derivative is sulfonated using fuming

sulfuric acid (oleum).[2][4][10] This step introduces sulfonic acid groups onto the aromatic

rings, which is crucial for the dye's solubility in water and its ability to bind to textile fibers.

The concentration of the oleum and the reaction temperature are critical parameters that

must be controlled to achieve the desired degree of sulfonation and to minimize side

reactions.

Isolation and Purification: After sulfonation, the reaction mixture is carefully diluted with

water, and the dye is precipitated by the addition of a salt, such as sodium chloride. The

precipitated dye is then filtered, washed to remove impurities, and dried to yield the final

product.

Starting Materials

Synthesis Steps Final Product

1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid

First Condensation2,4,6-Trimethylaniline

4-tert-Octylphenol

Second Condensation Sulfonation Isolation & Purification C.I. Acid Violet 48

Click to download full resolution via product page

A simplified workflow for the synthesis of C.I. Acid Violet 48.

Historical Applications and Industrial Significance
The primary and historical application of C.I. Acid Violet 48 is as a dye for various textiles.[2][4]

Its molecular structure, containing sulfonic acid groups, allows it to form ionic bonds with the
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amino groups present in protein fibers like wool and silk, as well as synthetic polyamides.[5][8]

This results in good wash fastness. It is known for producing a violet shade and has been used

in both dyeing and printing processes.[2][4] The dye is typically applied from an acidic dye bath,

which protonates the amino groups in the fibers, facilitating the electrostatic attraction with the

anionic dye molecules.

Recent patent literature indicates its use in dye compositions to improve dye exhaustion rates

and the wet processing fastness of dyed fibers.[8]

Potential Biological and Research Applications
While C.I. Acid Violet 48 is predominantly an industrial dye, some research has explored its

potential in other fields. There is mention of it possessing anticancer, antimicrobial, and antiviral

properties, as well as anti-inflammatory and antioxidant effects, though detailed studies on

specific signaling pathways are not readily available in the initial search results.[9] Its use in

adsorption studies on materials like polyurethane/chitosan composite foams for wastewater

treatment has also been investigated.[9]

C.I. Acid Violet 48
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Overview of the primary and research applications of C.I. Acid Violet 48.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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